N-[4-(allyloxy)phenyl]-3-methoxybenzamide
Overview
Description
N-[4-(allyloxy)phenyl]-3-methoxybenzamide, also known as AM-251, is a chemical compound that is commonly used in scientific research. It is a selective antagonist of the cannabinoid receptor CB1, which is found in the brain and central nervous system. AM-251 has been shown to have a number of potential applications in the fields of neuroscience, pharmacology, and drug development.
Mechanism of Action
N-[4-(allyloxy)phenyl]-3-methoxybenzamide acts as a competitive antagonist of the CB1 receptor, which is one of two cannabinoid receptors found in the body. By binding to the CB1 receptor, this compound blocks the action of endocannabinoids, which are naturally occurring compounds that activate the receptor. This leads to a reduction in the activity of the endocannabinoid system, which can have a number of effects on the body and brain.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in animal and cell-based studies. These include a reduction in pain sensitivity, a decrease in anxiety-like behavior, and an attenuation of the rewarding effects of drugs of abuse. This compound has also been found to modulate the release of neurotransmitters such as dopamine, glutamate, and GABA, which are involved in a wide range of physiological processes.
Advantages and Limitations for Lab Experiments
One advantage of using N-[4-(allyloxy)phenyl]-3-methoxybenzamide in lab experiments is its selectivity for the CB1 receptor, which allows researchers to specifically target this receptor without affecting other receptors in the body. However, one limitation is that it can be difficult to control the dose and duration of exposure to this compound, which can affect the results of experiments.
Future Directions
There are a number of potential future directions for research on N-[4-(allyloxy)phenyl]-3-methoxybenzamide and related compounds. These include investigating its potential as a therapeutic agent for various conditions, such as chronic pain, anxiety disorders, and addiction. Additionally, researchers may explore the use of this compound as a tool for studying the endocannabinoid system and its role in various physiological processes. Finally, there may be opportunities to develop new CB1 receptor antagonists with improved selectivity, potency, and pharmacokinetic properties.
Scientific Research Applications
N-[4-(allyloxy)phenyl]-3-methoxybenzamide has been extensively studied for its potential therapeutic applications, particularly in the treatment of pain, anxiety, and addiction. It has also been used to investigate the role of the endocannabinoid system in various physiological processes, such as appetite regulation, immune function, and memory formation.
Properties
IUPAC Name |
3-methoxy-N-(4-prop-2-enoxyphenyl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17NO3/c1-3-11-21-15-9-7-14(8-10-15)18-17(19)13-5-4-6-16(12-13)20-2/h3-10,12H,1,11H2,2H3,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KACBSDURNPLLRZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C(=O)NC2=CC=C(C=C2)OCC=C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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